Cas no 2137627-87-1 (5-methyl-1-(5-methyl-1,3-thiazol-2-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 5-methyl-1-(5-methyl-1,3-thiazol-2-yl)methyl-1H-pyrazol-4-amine
• CAS No: 2137627-87-1
• MF: C₉H₁₂N₄S
• MW: 208.283379554749
• CID: 5603674
• PubChem ID: 165472538
• Update Time: 2025-08-01

5-methyl-1-(5-methyl-1,3-thiazol-2-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1113418
• 5-methyl-1-[(5-methyl-1,3-thiazol-2-yl)methyl]-1H-pyrazol-4-amine
• 2137627-87-1
• 5-methyl-1-(5-methyl-1,3-thiazol-2-yl)methyl-1H-pyrazol-4-amine

• Inchi： 1S/C9H12N4S/c1-6-3-11-9(14-6)5-13-7(2)8(10)4-12-13/h3-4H,5,10H2,1-2H3
• InChI Key： ZCVHGYGVVIQKMM-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1CN1C(C)=C(C=N1)N

Computed Properties

• Exact Mass: 208.07826757g/mol
• Monoisotopic Mass: 208.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85Ų

Additional information on 5-methyl-1-(5-methyl-1,3-thiazol-2-yl)methyl-1H-pyrazol-4-amine

5-Methyl-1-(5-Methyl-1,3-Thiazol-2-Yl)Methyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

5-Methyl-1-(5-Methyl-1,3-Thiazol-2-Yl)Methyl-1H-Pyrazol-4-Amine, also known by its CAS number 2137627-87-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle with two nitrogen atoms. The presence of the thiazole ring and the methyl substituents introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of 5-Methyl-1-(5-Methyl-1,3-Thiazol-2-Yl)Methyl-1H-Pyrazol-4-Amine consists of a pyrazole ring substituted at position 4 with an amine group and at position 1 with a methyl group attached to a thiazole ring. The thiazole ring itself carries a methyl substituent at position 5. This arrangement creates a molecule with both aromaticity and potential for hydrogen bonding, which are crucial for its interactions in biological systems.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to act as a ligand for various protein targets has been explored in the context of treating diseases such as cancer and neurodegenerative disorders. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against certain kinase enzymes, which are often overexpressed in cancer cells.

In addition to its pharmacological applications, 5-Methyl-1-(5-Methyl-1,3-Thiazol-2-Yl)Methyl-1H-Pyrazol-4-Amine has also been investigated for its role in chemical synthesis. Its use as an intermediate in the construction of more complex molecules has been reported in several organic chemistry journals. The compound's reactivity under various reaction conditions makes it a versatile building block for synthesizing bioactive compounds.

The synthesis of this compound typically involves multi-step processes that include nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is readily available for further studies. For example, a study published in Tetrahedron Letters described a novel route involving microwave-assisted synthesis, which significantly reduced reaction times while maintaining product quality.

The physical properties of CAS No. 213762787 include a melting point of approximately 200°C and a solubility profile that makes it suitable for both aqueous and organic solvents. These characteristics are advantageous for its use in various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry.

In terms of environmental impact, recent assessments have focused on the biodegradability and toxicity of this compound. Preliminary data suggest that it undergoes slow degradation under aerobic conditions, raising concerns about its persistence in the environment. However, further studies are required to fully understand its ecological footprint.

The application of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the thiazole ring contributes significantly to the molecule's conjugation, enhancing its ability to participate in π–π interactions with biological targets.

In conclusion, 5-Methyl-1-(5-Methyl-1,3-Thiazol-2-Yl)Methyl-1H-Pyrazol4-Amine is a multifaceted compound with promising applications in drug discovery and chemical synthesis. Its unique structural features and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is likely to play an increasingly important role in both academic research and industrial applications.